Ethyl 4-(benzylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 4-(benzylamino)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C17H17N3O2S/c1-3-22-17(21)14-11(2)13-15(19-10-20-16(13)23-14)18-9-12-7-5-4-6-8-12/h4-8,10H,3,9H2,1-2H3,(H,18,19,20)
• InChI Key: IYMCVKLCOLYLQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(N=CN=C2S1)NCC3=CC=CC=C3)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

Pyrimidine derivatives, such as the one you mentioned, are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

The synthesis of pyrimidine derivatives often involves reactions with easily available chalcones and benzamidine hydrochloride. The procedure may involve refluxing in phosphorus oxychloride at certain temperatures.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can be characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

Pyrimidines can undergo a variety of chemical reactions. For example, they can be involved in the synthesis of substituted pyrimidines via greener [3 + 3] tandem annulation–oxidation approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives can be determined using various spectroscopic techniques. For example, IR spectra can provide information about functional groups present in the molecule.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary depending on their specific structure and target. For example, some pyrimidine derivatives have been shown to have anti-inflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Safety and Hazards

The safety and hazards associated with pyrimidine derivatives would depend on their specific structure and pharmacological properties. It’s important to note that while some pyrimidine derivatives have beneficial pharmacological effects, they may also have adverse effects caused by poor drug selectivity, acquired drug resistance, recurrence and metastasis after drug therapy.

Future Directions

Future research on pyrimidine derivatives could focus on the development of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity. This could involve detailed structure-activity relationship (SAR) analysis and the synthesis of novel pyrimidine analogs.